2-(Methylthio)-4-phenyl-6-propan-2-yl-1,3,5-triazine
Overview
Description
2-(methylthio)-4-phenyl-6-propan-2-yl-1,3,5-triazine is a methylthio-1,3,5-triazine and an organic sulfide.
Scientific Research Applications
Inhibitors of Soluble Epoxide Hydrolase
1-(1,3,5-Triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase have been discovered through high-throughput screening, showcasing the triazine heterocycle's critical role in high potency and P450 selectivity. This research underscores the significance of triazine in developing compounds for in vivo investigations in various disease models (Thalji et al., 2013).
Antimicrobial Agents
Novel s-triazines have been synthesized and evaluated for antimicrobial activities, highlighting their broad spectrum of activity against clinically important pathogens. This work emphasizes the potential of s-triazines in the pharmaceutical and agricultural fields for developing new antibiotics (Shelke, 2020).
Electrochemical Studies
Studies on the electroreduction of s-triazine derivatives on mercury electrodes have provided insights into their chemical reactions and potential applications in various fields, including environmental and analytical chemistry (Ortiz et al., 2001).
Synthesis and Biological Activities
Research on the synthesis of triazine derivatives and their evaluation for antimicrobial and antitumor activities demonstrates the versatility of triazines in medicinal chemistry. These studies contribute to the development of new therapeutic agents (Sareen et al., 2006).
Enzyme Inhibition and Biological Effects
Studies on triazine derivatives as COX-2 inhibitors and their in vivo anti-inflammatory and analgesic effects showcase the potential of triazines in drug discovery for treating inflammatory conditions (Irannejad et al., 2014).
properties
Product Name |
2-(Methylthio)-4-phenyl-6-propan-2-yl-1,3,5-triazine |
|---|---|
Molecular Formula |
C13H15N3S |
Molecular Weight |
245.35 g/mol |
IUPAC Name |
2-methylsulfanyl-4-phenyl-6-propan-2-yl-1,3,5-triazine |
InChI |
InChI=1S/C13H15N3S/c1-9(2)11-14-12(16-13(15-11)17-3)10-7-5-4-6-8-10/h4-9H,1-3H3 |
InChI Key |
ADZBSLTVZNNQJM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1=NC(=NC(=N1)C2=CC=CC=C2)SC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{4-[(2S)-2-azaniumyl-2-carboxylatoethyl]-1H-imidazol-2-yl}-2-(methylazaniumyl)butanoate](/img/structure/B1261611.png)
